3-Methoxy-4-(2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-5-3-4-6-12(10)13-8-7-11(15(16)17)9-14(13)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: SYXIYNJPTBGTNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID60592390
• Molecular Weight: 242.27 g/mol
• CAS No.: 175153-24-9

Description

3-Methoxy-4-(2-methylphenyl)benzoic acid, 95% is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
The exact mass of the compound 3-Methoxy-4-(2-methylphenyl)benzoic acid, 95% is 242.094294304 g/mol and the complexity rating of the compound is 290. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

The title compound was prepared following procedure described for Intermediate 5, step 2, but starting from methyl 2-methoxy-2′-methylbiphenyl-4-carboxylate (2.50 g; 9.75 mmol; 1 eq.), affording the title compound as a beige solid (1.95 g, 83%). 1H NMR: (DMSO-d6, 300 MHz) δ 13.06 (s, 1H), 7.66-7.61 (m, 2H), 7.31-7.23 (m, 4H), 7.15-7.13 (d, J=7.28 Hz, 1H), 3.80 (s, 3H), 2.07 (s, 3H). LC/MS (Method A): 240.9 (M−H)−. HPLC (Method A) Rt 4.05 min (Purity: 97.3%).

Synthesis routes and methods II

Procedure details

A suspension of methyl 4-bromo-3-methoxybenzoate (Combi-blocks CA-4192; 2.5 g; 10.2 mmol; 1 eq.), o-tolylboronic acid (Aldrich 393606; 1.53 g; 11.2 mmol; 1.1 eq.), potassium carbonate (7.05 g; 51 mmol; 5 eq.) and Pd(PPh3)4 (1.18 g; 1.02 mmol; 0.1 eq.) in toluene (12.5 mL) and water (12.5 mL) was refluxed for 2 hours. The reaction mixture was cooled down to room temperature and filtered through a pad of CELITE which was further washed with toluene (200 mL). The filtrate was concentrated in vacuo and the residue taken up in Ethyl acetate (500 mL). The organic layer was washed with sat. aq. NaHCO3 (150 mL), water (150 mL) and brine (150 mL) then dried over magnesium sulfate and concentrated in vacuo. The residue (2.5 g; 9.75 mmol; 1 eq.) was taken up in EtOH (75 mL), sodium hydroxide (5M; 5.85 mL; 29.3 mmol; 3 eq.) was added and the reaction mixture was stirred at 60° C. for two hours. After concentration in vacuo, the residue was taken up in water (400 mL) and the aqueous phase was washed with Ethyl acetate then acidified to pH 2 with conc. HCl. The solution was concentrated to ca. 80 mL and the precipitate filtered off and dried to afford the title compound (1.95 g, 79%) as a beige solid.

Synthesis routes and methods III

Procedure details

To the 2-methoxy-2′-methyl-biphenyl-4-carboxylic acid methyl ester of step C (26 mmol) was added methanol (10 mL), tetrahydrofuran (45 mL) and 1 N sodium hydroxide (33 mL). The solution was refluxed vigorously in an oil bath at 105° C. for one hour. The volatile solvents were evaporated and the solution was chilled in ice. 2N hydrochloric acid was added until the pH was ˜1. The product was extracted into ethyl acetate, dried with anhydrous magnesium sulfate, and evaporated to a white solid. This was recrystallized from ethyl acetate/hexane to afford 5.5 g of title compound (86%).